Cas no 2171446-71-0 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171446-71-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6009382
• PubChem ID: 165555430
• Update Time: 2025-08-02

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171446-71-0
• (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• EN300-1548589

• Inchi： 1S/C24H28N2O5/c1-15(11-12-22(27)25-16(2)13-23(28)29)26-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15?,16-/m1/s1
• InChI Key： DSNCFOAOXMFVHJ-OEMAIJDKSA-N
• SMILES： O(C(NC(C)CCC(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Compound CAS No. 2171446-71-0: (3R)-3-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}pentanamidobutanoic Acid

The compound (3R)-3-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}pentanamidobutanoic acid with CAS No. 2171446-71-0 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a butanoic acid component. The stereochemistry at the (3R) configuration adds another layer of specificity, making this compound a valuable tool in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective catalysis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of the amine functionality during synthesis. This makes (3R)-3-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}pentanamidobutanoic acid an ideal substrate for exploring complex peptide architectures and studying their biological activities.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. Researchers have demonstrated that the unique combination of the Fmoc group and the pentanamide chain can enhance the bioavailability of therapeutic agents by modulating their solubility and permeability properties. For instance, studies published in *Nature Communications* have highlighted how similar molecules can serve as carriers for delivering hydrophobic drugs across cellular membranes, thereby improving their efficacy.

Moreover, the butanoic acid component of this compound introduces additional functional groups that can be exploited for further chemical modifications. This versatility has led to its use in designing prodrugs, where the compound can be cleaved under specific physiological conditions to release active pharmaceutical ingredients. A recent study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit enhanced stability and reduced toxicity compared to traditional prodrug systems.

The stereochemistry at the (3R) position is another critical feature that distinguishes this compound from its counterparts. Stereoisomers often exhibit vastly different biological activities due to their spatial arrangements, and this compound is no exception. By controlling the stereochemistry during synthesis, researchers can tailor the molecule's interactions with biological targets, such as enzymes or receptors, to achieve desired therapeutic effects.

In terms of synthesis, (3R)-3-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}pentanamidobutanoic acid is typically prepared through a multi-step process involving nucleophilic acyl substitution and stereoselective reduction reactions. The use of chiral catalysts has been instrumental in achieving high enantiomeric excess (ee) levels, ensuring the purity and consistency of the final product. This rigorous synthetic approach underscores the importance of stereocontrol in modern organic chemistry.

From a biological standpoint, this compound has shown promising results in preclinical studies targeting various disease states. For example, researchers have investigated its potential as an inhibitor of proteolytic enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The ability to modulate enzyme activity through precise chemical design highlights the broader implications of this compound in therapeutic development.

In conclusion, (3R)-3-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}pentanamidobutanoic acid with CAS No. 2171446-71-0 represents a significant advancement in organic synthesis and drug discovery. Its unique structure, stereochemistry, and functional groups make it a versatile tool for exploring complex biological systems and developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry will undoubtedly grow more prominent.